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Compound of Interest

Compound Name: trans-2-Undecen-1-ol
CAS No.: 37617-03-1
Cat. No.: B1580871
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. J
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Executive Safety Summary

Immediate Action Required:trans-2-Undecen-1-ol poses a significant threat to aquatic
environments (GHS H400/H410).[1][2] Under no circumstances should this compound be
discharged into municipal sewage systems or sinks.[1][2]

While often handled in small quantities for pheromone research or fragrance synthesis, its
lipophilic nature and stability require strict adherence to Organic Solvent (Non-Halogenated)

waste streams.[1][2]

Physicochemical Profile & Disposal Logic

To manage waste effectively, you must understand the "Why" behind the protocol.[1][2] The
disposal method is dictated by three factors: Combustibility, Water Insolubility, and Aquatic
Toxicity.[1][2]
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Property Value Operational Implication

Unique identifier for waste
labeling.[1][2]

CAS Number 3796-98-7

Non-Volatile: Do not attempt to
Boiling Point ~246-247 °C dispose of via evaporation in a
fume hood.[1][2]

Combustible (Not Flammable

Class 3): High energy content
Flash Point ~110 °C (230 °F) makes it ideal for incineration,

but it requires active heat to

sustain combustion.[1][2]

Zero Drain Disposal: It will
N o float/coat pipes and persist in
Water Solubility Insoluble (Immiscible) ]
water treatment plants, leading

to environmental release.[1][2]

Segregation: Keep away from
strong oxidizers (e.g.,
o concentrated nitric acid,
Reactivity Alkene (C=C), Alcohol (-OH)
permanganates) to prevent
exothermic reactions in waste

drums.[1][2]

Step-by-Step Disposal Protocol
Phase A: Segregation & Characterization

The Golden Rule: Segregate based on chemical compatibility, not just physical state.[1][2]
« |dentify the Stream: Classify as Non-Halogenated Organic Solvent Waste.[1][2]

o Reasoning: Halogenated waste (containing F, Cl, Br, 1) requires higher temperature
incineration to prevent dioxin formation.[1][2] trans-2-Undecen-1-ol (C11H220) contains
only Carbon, Hydrogen, and Oxygen, making it suitable for standard fuel-blending
incineration.[1][2]
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e Check Mixtures: If the trans-2-Undecen-1-ol is dissolved in a solvent (e.g., Hexane, DCM):
o If in Hexane/Ethanol: Dispose as Non-Halogenated.[1][2]

o If in DCM/Chloroform: Dispose as Halogenated.[1][2] The halogenated solvent dictates the
stream.[1][2]

Phase B: Container Selection & Transfer[1][2]
» Select Container: Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).[1][2]

o Avoid: Low-density plastics if mixed with aggressive solvents.[1][2]
o Transfer:
o Pour liquid waste through a funnel into the designated carboy.[1][2]

o Triple Rinse: Rinse the original reagent bottle 3 times with a small volume of ethanol or
acetone.[1][2] Add these rinses to the same waste container.

o Defacing: Mark out the original label on the empty bottle and dispose of the bottle as
"Glass Waste" or "Recyclable Glass" (depending on facility rules for triple-rinsed
containers).[1][2]

Phase C: Labeling

Compliance Requirement: Incomplete labeling is the #1 cause of waste refusal.[1][2]
o Chemical Name: Write "trans-2-Undecen-1-ol" (Do not use abbreviations or trade names).

o Hazard Checkboxes: Mark "Irritant” and "Environmental Hazard" (Dead fish/Tree symbol).[1]

[2]

o Composition: If a mixture, list percentages (e.g., "95% Ethanol, 5% trans-2-Undecen-1-ol").

Emergency Spill Management (Self-Validating System)

A self-validating system means the equipment to fix the problem is present before the problem
occurs.[1][2]
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Pre-requisite: Ensure a "Universal Spill Kit" (inert absorbents) is within 5 meters of the usage
area.[1][2]

Protocol:

Isolate: Evacuate the immediate area. Ensure no ignition sources are present (despite high
flash point, standard protocol applies).

e Contain: Do not let the spill reach floor drains.[1][2] Use absorbent socks/booms to circle the
spill.[1][2]

o Absorb: Cover the liquid with Vermiculite, Sand, or Clay-based absorbents.[1][2]

o Why: Do not use paper towels for large spills; they increase surface area and flammability.
[1][2] Inert absorbents suppress vapor and encapsulate the chemical.[1][2]

o Collect: Scoop the saturated absorbent into a heavy-duty plastic bag or a wide-mouth jar.
Label as "Debris contaminated with trans-2-Undecen-1-ol."[1][2]

o Clean: Wash the surface with a detergent solution (soap and water) to emulsify any
remaining oily residue.[1][2]

Decision Workflow (Visualization)
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Is it a Mixture?
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P High Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating trans-2-Undecen-1-ol waste streams. Note that drain
disposal is strictly prohibited due to aquatic toxicity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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